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Compound of Interest

Compound Name: Tasipimidine Sulfate

Cat. No.: B12413414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tasipimidine sulfate, a potent

and selective alpha-2A adrenoceptor agonist. Primarily developed for the short-term alleviation

of situational anxiety and fear in dogs, its targeted mechanism of action presents a valuable

subject for broader anxiety research. This guide details its pharmacological profile,

experimental protocols from key studies, and quantitative data to support further investigation.

Core Mechanism of Action
Tasipimidine is a potent and selective full agonist of the alpha-2A (α2A) adrenoceptor.[1][2][3]

Its primary therapeutic effect stems from its action on presynaptic α2A-adrenoceptors located

on noradrenergic neurons, particularly in the locus coeruleus of the brain.[4][5] Activation of

these autoreceptors inhibits the release of the neurotransmitter noradrenaline (norepinephrine).

[4][6] This reduction in central noradrenergic neurotransmission counteracts the state of

hyperarousal and vigilance characteristic of fear and anxiety.[4][5][7] The result is a decrease in

the physiological and behavioral signs of anxiety, along with secondary dose-dependent effects

such as sedation and analgesia.[4][5][7]
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Caption: Tasipimidine's Signaling Pathway
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Pharmacodynamic Profile
Tasipimidine demonstrates high selectivity for the human α2A-adrenoceptor subtype over other

α2 and α1 subtypes. This selectivity is crucial for its targeted anxiolytic effects while minimizing

off-target actions.

Table 1: Adrenoceptor Binding Affinity and Functional Activity

Receptor
Subtype

Assay Type Species
Value
(pEC50)

Efficacy Reference

α2A
Functional
Agonism

Human 7.57 Full Agonist [2][8][9]

α2B
Functional

Agonism
Human 6.00

Weaker

Agonist
[2][8][9]

α2C
Functional

Agonism
Human 6.29

Weaker

Agonist
[2][8][9]

α2D
Functional

Agonism
Rodent 6.56

Weaker

Agonist
[2][8][9]

| α1 | Binding Affinity | Human | Low Affinity | Weak Partial Agonist |[2][3][9] |

Pharmacokinetic Data (Canine Model)
Tasipimidine is rapidly absorbed following oral administration in dogs, with systemic exposure

increasing in a dose-proportional manner.[4][5]

Table 2: Key Pharmacokinetic Parameters in Fasted Dogs
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Parameter Value Dosing Condition Reference

Bioavailability (Oral) ~60% 30 µg/kg [4][5][7]

Time to Max.

Concentration (Tmax)
0.5 - 1.5 hours 30 µg/kg [4][5][7]

Peak Plasma

Concentration (Cmax)
~5 ng/mL 30 µg/kg [4][5][7]

Cmax (Fed State) 2.6 ng/mL 30 µg/kg [5][7]

Tmax (Fed State) 0.7 - 6 hours 30 µg/kg [5][7]

Terminal Half-Life (t½) ~1.7 hours Oral [4][10]

Volume of Distribution

(Vd)
3 L/kg N/A [4][5][10]

Total Clearance 21 mL/min/kg 10 µg/kg IV [4][7][10]

Plasma Protein

Binding
~17% in vitro [4][5][10]

Metabolism
Demethylation &

Dehydrogenation
N/A [5][10]

| Excretion (Unchanged in Urine) | ~25% | N/A |[4][10] |

Note: Feeding at the time of dosing slows absorption and decreases peak plasma levels,

though total plasma exposure (AUC) is comparable between fasted and fed states.[5][7]

Key Experimental Protocols and Efficacy Data
Objective: To assess the sedative and arousal-dampening effects of tasipimidine in vivo.[1][2]

Methodology:

Subjects: Laboratory rats.

Procedure: Animals are placed in a startle chamber equipped with a sensor to detect

whole-body flinch.
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Stimulus: A loud, unexpected acoustic stimulus (e.g., a burst of white noise) is presented.

Intervention: Tasipimidine is administered subcutaneously at varying doses prior to the

test.[2][9]

Primary Endpoint: The amplitude of the startle reflex is measured. A reduction in amplitude

indicates a sedative or anxiolytic-like effect.[1]

Results: Tasipimidine was shown to significantly reduce the acoustic startle reflex in rats,

confirming its central nervous system activity and arousal-dampening properties.[1][2][9]

A key pilot study evaluated the efficacy of tasipimidine in alleviating acute anxiety associated

with owner departure in dogs with a known history of separation anxiety.[11][12]

Objective: To assess the efficacy and safety of two doses of tasipimidine oral solution

compared to a placebo in client-owned dogs.[11][12][13]

Experimental Protocol:

Subjects: Twelve clinically healthy, privately-owned dogs with a history of separation

anxiety.[11][12][13]

Study Design: A double-blind, placebo-controlled, randomized crossover clinical field

study.[11][12]

Treatment Periods: The study consisted of three 4-day treatment periods, each separated

by a 3-day washout period.[12]

Interventions: In each period, dogs received one of three treatments in a randomized

order:

Placebo oral solution

Tasipimidine 10 µg/kg oral solution

Tasipimidine 30 µg/kg oral solution
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Administration: The assigned treatment was administered once daily, one hour before the

owner's departure.[11][12]

Primary Endpoints:

Owner assessment of overall treatment effect based on video recordings of the dog's

behavior during their absence.[11][12]

Severity scores for specific anxiety-related behaviors (e.g., destructive behavior,

vocalization).[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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